Cas no 147834-57-9 (1-(2,3,4,5,6-Pentamethylphenyl)-2-phenylethan-1-one)

1-(2,3,4,5,6-Pentamethylphenyl)-2-phenylethan-1-one structure
147834-57-9 structure
Product Name:1-(2,3,4,5,6-Pentamethylphenyl)-2-phenylethan-1-one
CAS No:147834-57-9
MF:C19H22O
MW:266.377385616302
CID:134256
PubChem ID:2776715
Update Time:2025-04-19

1-(2,3,4,5,6-Pentamethylphenyl)-2-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(pentamethylphenyl)-2-phenyl- (9CI)
    • 2',3',4',5',6'-Pentamethyl-2-phenylacetophenone
    • 1-(2,3,4,5,6-Pentamethylphenyl)-2-phenylethan-1-one
    • 1-(2,3,4,5,6-pentamethylphenyl)-2-phenylethanone
    • 2′,3′,4′,5′,6′-Pentamethyl-2-phenylacetophenone
    • 1-PENTAMETHYLPHENYL-2-PHENYLETHAN-1-ONE
    • HMS549I09
    • MFCD00052403
    • 147834-57-9
    • CDS1_000537
    • FT-0605472
    • Maybridge1_002825
    • AS-9108
    • 1-(Pentamethylphenyl)-2-phenylethan-1-one
    • CS-0315151
    • AKOS009158592
    • DivK1c_001577
    • DTXSID40380232
    • Ethanone, 1-(pentamethylphenyl)-2-phenyl- (9CI)
    • 2',3',4',5',6'-PentaMethyl-2-phenylacetophenone, 95%
    • DB-004306
    • MDL: MFCD00052403
    • Inchi: 1S/C19H22O/c1-12-13(2)15(4)19(16(5)14(12)3)18(20)11-17-9-7-6-8-10-17/h6-10H,11H2,1-5H3
    • InChI Key: CFSAHKOFVAHZDH-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC=CC=1)C1C(C)=C(C)C(C)=C(C)C=1C

Computed Properties

  • Exact Mass: 266.16700
  • Monoisotopic Mass: 266.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Melting Point: 133-135℃
  • PSA: 17.07000
  • LogP: 4.65400

1-(2,3,4,5,6-Pentamethylphenyl)-2-phenylethan-1-one Security Information

  • Safety Instruction: S24/25
  • Safety Term:S24/25

1-(2,3,4,5,6-Pentamethylphenyl)-2-phenylethan-1-one Customs Data

  • HS CODE:2914399090
  • Customs Data:

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1-(2,3,4,5,6-Pentamethylphenyl)-2-phenylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P068160-500mg
1-(2,3,4,5,6-Pentamethylphenyl)-2-phenylethan-1-one
147834-57-9
500mg
$ 125.00 2022-06-03
TRC
P068160-1000mg
1-(2,3,4,5,6-Pentamethylphenyl)-2-phenylethan-1-one
147834-57-9
1g
$ 210.00 2022-06-03
TRC
P068160-2500mg
1-(2,3,4,5,6-Pentamethylphenyl)-2-phenylethan-1-one
147834-57-9
2500mg
$ 415.00 2022-06-03
Apollo Scientific
OR23525-1g
1-(2,3,4,5,6-Pentamethylphenyl)-2-phenylethan-1-one
147834-57-9
1g
£50.00 2025-02-19
Apollo Scientific
OR23525-5g
1-(2,3,4,5,6-Pentamethylphenyl)-2-phenylethan-1-one
147834-57-9
5g
£136.00 2025-02-19
Apollo Scientific
OR23525-10g
1-(2,3,4,5,6-Pentamethylphenyl)-2-phenylethan-1-one
147834-57-9
10g
£238.00 2025-02-19
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H34080-1g
2',3',4',5',6'-Pentamethyl-2-phenylacetophenone, 95%
147834-57-9 95%
1g
¥1270.00 2023-02-08
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H34080-10g
2',3',4',5',6'-Pentamethyl-2-phenylacetophenone, 95%
147834-57-9 95%
10g
¥7944.00 2023-02-08
Key Organics Ltd
AS-9108-1MG
1-(2,3,4,5,6-pentamethylphenyl)-2-phenylethan-1-one
147834-57-9 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
AS-9108-5MG
1-(2,3,4,5,6-pentamethylphenyl)-2-phenylethan-1-one
147834-57-9 >90%
5mg
£46.00 2025-02-09
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